Ethyl 3-amino-5-fluorobenzoate
Overview
Description
Ethyl 3-amino-5-fluorobenzoate is a chemical compound with the molecular formula C9H10FNO2 and a molecular weight of 183.18 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of Ethyl 3-amino-5-fluorobenzoate consists of nine carbon atoms, ten hydrogen atoms, one fluorine atom, one nitrogen atom, and two oxygen atoms .Physical And Chemical Properties Analysis
Ethyl 3-amino-5-fluorobenzoate is a solid substance . It has a predicted melting point of 63.64° C and a predicted boiling point of approximately 308.7° C at 760 mmHg . The density is predicted to be approximately 1.2 g/cm3, and the refractive index is predicted to be n20D 1.54 .Scientific Research Applications
Proteomics Research
Ethyl 3-amino-5-fluorobenzoate: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound is used as a building block in the synthesis of more complex molecules that interact with proteins, aiding in the identification and understanding of protein functions .
Pharmaceutical Intermediates
In the pharmaceutical industry, this chemical serves as an intermediate in the synthesis of various drugs. Its presence in a compound can influence the pharmacokinetic properties of the drug, such as its absorption, distribution, metabolism, and excretion (ADME) .
Organic Synthesis
As a fluorinated aromatic compound, Ethyl 3-amino-5-fluorobenzoate is valuable in organic synthesis. The fluorine atom can greatly affect the reactivity of the molecule, making it a key component in the synthesis of complex organic structures .
Fluorinated Pyridines Synthesis
It is also used in the synthesis of fluorinated pyridines, which are important in medicinal chemistry. Fluorinated pyridines are known for their role as intermediates in the production of various pharmaceuticals and agrochemicals .
Safety and Hazards
Ethyl 3-amino-5-fluorobenzoate should be handled with care. It is recommended to keep away from heat/sparks/open flames/hot surfaces and to wear protective gloves/protective clothing/eye protection/face protection . In case of fire, use CO2, dry chemical, or foam for extinction . If ingested or inhaled, seek medical attention .
properties
IUPAC Name |
ethyl 3-amino-5-fluorobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWQHGHVXYIMKGU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=C1)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-5-fluorobenzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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